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Compound of Interest

Compound Name: 4,4'-Dihydroxybiphenyl

Cat. No.: B160632

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for 4,4'-Dihydroxybiphenyl (CAS No. 92-88-6), a compound that
requires careful management in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

4,4'-Dihydroxybiphenyl is classified as a hazardous substance, causing skin and serious eye
irritation, and may cause respiratory irritation.[1][2] It is also harmful in contact with skin.[2]
Some sources also indicate it may cause an allergic skin reaction.[3] Therefore, stringent
adherence to PPE protocols is mandatory.

Summary of Required Personal Protective Equipment:
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Protection Type Specification

Rationale

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[3]

Eye/Face Protection

Protects against dust particles
and splashes, preventing

serious eye irritation.[1][2]

Chemical-resistant gloves
_ . (e.g., nitrile rubber), and
Skin Protection ) ) )
impervious clothing to prevent

skin exposure.[3][4]

Prevents skin irritation and
absorption.[1][2][5]
Contaminated work clothing
should not be allowed out of
the workplace and should be

washed before reuse.[3][5]

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator (e.g., N95 dust
Respiratory Protection ]
mask) should be used if
exposure limits are exceeded

or if irritation is experienced.[4]

Protects against inhalation of
dust, which can cause

respiratory tract irritation.[1][2]

[5]

Quantitative Safety Data

The following table summarizes key quantitative data for 4,4'-Dihydroxybiphenyl. While

specific occupational exposure limits have not been established, the toxicity data underscores

the need for cautious handling.[1]

Data Point Value Species Source
Oral LD50 4920 mg/kg Rat [5]
Dermal LD50 1780 mg/kg Rabbit [5]
Flash Point 281 °C (537.8 °F)

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risk and maintain

chemical integrity.
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Handling Procedures:

Ventilation: Always handle 4,4'-Dihydroxybiphenyl in a well-ventilated area, preferably in a
chemical fume hood to minimize dust generation and accumulation.[2][5]

« Avoid Contact: Avoid all direct contact with the skin and eyes and prevent inhalation of dust.

[1][5]

e Grounding: Take precautionary measures against static discharge. Ground/bond container
and receiving equipment.[2]

e Hygiene: Wash hands thoroughly after handling.[1][5] Contaminated clothing should be
removed and washed before reuse.[5]

Storage Procedures:
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]
o Incompatibilities: Store away from strong oxidizing agents.[1][5]

» Conditions to Avoid: Avoid dust generation, excess heat, and strong oxidants.[5]

Emergency and Disposal Plans

First-Aid Measures:
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Exposure Route Procedure

Remove the victim to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[1][5]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing and shoes. Get medical aid if irritation

develops or persists.[1][5]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) ]
upper and lower eyelids. Get medical attention.

[1]5]

Do NOT induce vomiting. If the victim is
conscious and alert, rinse their mouth and give

Ingestion 2-4 cupfuls of milk or water. Never give anything
by mouth to an unconscious person. Get

medical aid immediately.[5]

Spill and Leak Procedures: In the event of a spill, the following workflow should be initiated to
ensure a safe and effective cleanup.

Caption: Workflow for handling a 4,4'-Dihydroxybiphenyl spill.

Disposal Plan: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[1][3] Chemical waste generators must
determine whether a discarded chemical is classified as a hazardous waste.[5] Do not let this
chemical enter the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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